Cas no 36808-17-0 (1-[2-(Benzyloxy)-5-methylphenyl]ethanone)

• Product Name: 1-[2-(Benzyloxy)-5-methylphenyl]ethanone
• CAS No: 36808-17-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 4649994
• Update Time: 2025-05-21

1-[2-(Benzyloxy)-5-methylphenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Benzyloxy)-5-methylphenyl]ethanone
• 1-[2-(benzyloxy)-5-methylphenyl]ethan-1-one

• Inchi： 1S/C16H16O2/c1-12-8-9-16(15(10-12)13(2)17)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： HUZGZKDRSGGTDI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC=C1OCC1=CC=CC=C1)C

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-[2-(Benzyloxy)-5-methylphenyl]ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(Benzyloxy)-5-methylphenyl]ethanone

Comprehensive Overview of 1-[2-(Benzyloxy)-5-methylphenyl]ethanone (CAS No. 36808-17-0): Properties, Applications, and Industry Insights

1-[2-(Benzyloxy)-5-methylphenyl]ethanone (CAS No. 36808-17-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and fine chemical synthesis. This benzyloxy-substituted acetophenone derivative features a unique molecular structure, combining a methylphenyl core with a benzyloxy functional group, which enhances its reactivity and utility in synthetic chemistry. Researchers and manufacturers increasingly prioritize this compound due to its role as a key intermediate in producing high-value compounds, aligning with trends in green chemistry and sustainable synthesis.

The growing demand for 1-[2-(Benzyloxy)-5-methylphenyl]ethanone is driven by its relevance in drug discovery and flavor & fragrance industries. A surge in Google searches for terms like "acetophenone derivatives uses" and "benzyloxy compounds in pharmaceuticals" reflects rising interest. Its structural flexibility allows modifications to create bioactive molecules, addressing modern challenges such as antimicrobial resistance and targeted drug delivery. Furthermore, its compatibility with catalytic hydrogenation and cross-coupling reactions makes it a staple in organocatalysis research.

From a technical perspective, CAS No. 36808-17-0 exhibits a melting point range of 45–50°C and a molecular weight of 240.29 g/mol. Its lipophilic nature and moderate polarity enable solubility in organic solvents like ethanol and dichloromethane, facilitating its use in multistep syntheses. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, which is critical for GMP-compliant production. Recent patents highlight its incorporation into photostabilizers and UV-absorbing materials, responding to the cosmetics industry's demand for light-sensitive formulations.

Environmental and regulatory considerations are paramount when handling 1-[2-(Benzyloxy)-5-methylphenyl]ethanone. While not classified as hazardous, its synthesis often involves solvent recovery protocols to minimize waste, resonating with the circular economy paradigm. Industry forums frequently discuss cost-effective scaling methods, with continuous flow chemistry emerging as a preferred approach to enhance yield and reduce energy consumption. These advancements align with the broader shift toward Industry 4.0 and digitalized chemical manufacturing.

In conclusion, 1-[2-(Benzyloxy)-5-methylphenyl]ethanone exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across R&D and industrial applications ensures sustained relevance, particularly as sectors like personalized medicine and functional fragrances expand. For laboratories and enterprises seeking reliable chemical intermediates, this compound offers a balance of performance and compliance, underscored by rigorous quality control standards.